![molecular formula C11H15N3O2 B1464409 (3-Aminopiperidin-1-yl)(6-hydroxypyridin-3-yl)methanone CAS No. 1250545-76-6](/img/structure/B1464409.png)
(3-Aminopiperidin-1-yl)(6-hydroxypyridin-3-yl)methanone
Overview
Description
3-Aminopiperidin-1-yl)(6-hydroxypyridin-3-yl)methanone, also known as 3-AHP, is a highly versatile compound that has been used in a variety of scientific research applications. It is a synthetic compound with a wide range of potential uses, including synthesis, drug design, and biochemistry.
Scientific Research Applications
Anticancer Applications
The piperidine nucleus, which is part of the compound’s structure, has been identified as a significant element in the development of anticancer drugs. Piperidine derivatives have shown promise in inhibiting cancer cell growth and metastasis. The presence of both piperidine and pyridine rings in this compound suggests potential applications in cancer treatment, particularly in targeted drug delivery systems that could improve the selectivity and efficacy of chemotherapy .
Antimicrobial and Antifungal Properties
Compounds with a piperidine moiety have been utilized for their antimicrobial and antifungal properties. The structural features of “(3-Aminopiperidin-1-yl)(6-hydroxypyridin-3-yl)methanone” may contribute to the development of new antimicrobial agents that can be used to treat various bacterial and fungal infections, addressing the growing concern of antibiotic resistance .
properties
IUPAC Name |
5-(3-aminopiperidine-1-carbonyl)-1H-pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c12-9-2-1-5-14(7-9)11(16)8-3-4-10(15)13-6-8/h3-4,6,9H,1-2,5,7,12H2,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODIBVHBBCSSVSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CNC(=O)C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Aminopiperidin-1-yl)(6-hydroxypyridin-3-yl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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